Cas no 95018-46-5 (Pyrrolidine, 2-ethyl-5-heptyl-, trans- (9CI))

• Product Name: Pyrrolidine, 2-ethyl-5-heptyl-, trans- (9CI)
• CAS No: 95018-46-5
• MF: C₁₃H₂₇N
• MW: 197.360183954239
• CID: 819017
• PubChem ID: 185380
• Update Time: 2025-04-19

Pyrrolidine, 2-ethyl-5-heptyl-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrrolidine, 2-ethyl-5-heptyl-, trans- (9CI)
• 95018-46-5
• Pyrrolidine, 2-ethyl-5-heptyl-, trans-

• Inchi： 1S/C13H27N/c1-3-5-6-7-8-9-13-11-10-12(4-2)14-13/h12-14H,3-11H2,1-2H3/t12-,13-/m1/s1
• InChI Key： FDMPRHCJRYHIBI-CHWSQXEVSA-N
• SMILES： N1[C@H](CC)CC[C@H]1CCCCCCC

Computed Properties

• Exact Mass: 197.214
• Monoisotopic Mass: 197.214
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12A^2
• XLogP3: 4.7

Experimental Properties

• Density: 0.814
• Boiling Point: 259.6°Cat760mmHg
• Flash Point: 109.5°C
• Refractive Index: 1.437